Cas no 61199-77-7 (methyl 2,6-dideoxy-4-O-methylhexopyranosid-3-ulose (Related Reference))

• Product Name: methyl 2,6-dideoxy-4-O-methylhexopyranosid-3-ulose (Related Reference)
• CAS No: 61199-77-7
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 954102
• PubChem ID: 323885
• Update Time: 2025-04-19

methyl 2,6-dideoxy-4-O-methylhexopyranosid-3-ulose (Related Reference) Chemical and Physical Properties

Names and Identifiers

• methyl 2,6-dideoxy-4-O-methylhexopyranosid-3-ulose (Related Reference)
• 3,6-dimethoxy-2-methyloxan-4-one
• 3,6-dimethoxy-2-methyl-oxan-4-one
• AC1L89K4
• CTK2F7504
• NSC287052
• DTXSID80314657
• NSC-287052
• 61199-77-7

• Inchi： 1S/C8H14O4/c1-5-8(11-3)6(9)4-7(10-2)12-5/h5,7-8H,4H2,1-3H3
• InChI Key： KOQNSXZGLJKKNF-UHFFFAOYSA-N
• SMILES： O1C(CC(C(C1C)OC)=O)OC

Computed Properties

• Exact Mass: 174.08922
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 0.35180